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Compound of Interest

Compound Name: Osi-906

Cat. No.: B1684704

Audience: Researchers, scientists, and drug development professionals.

Abstract: Osi-906, also known as Linsitinib, is a potent and selective dual inhibitor of the
Insulin-like Growth Factor-1 Receptor (IGF-1R) and the Insulin Receptor (IR).[1][2][3] Accurate
and consistent preparation of stock solutions is critical for ensuring reproducible results in
preclinical research. This document provides a detailed protocol for the preparation, handling,
and storage of 0si-906 stock solutions using Dimethyl Sulfoxide (DMSOQO) as the solvent.

Physicochemical and Handling Data

All quantitative data regarding Osi-906 is summarized in the table below for easy reference.
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Property Value Source
Synonyms Linsitinib, OSI-906 [1112]
Molecular Formula C26H23Ns0 [1112]14]
Molecular Weight 421.49 g/mol [1114]
Appearance White to yellow solid [1][5]
Purity >98% [2]
Solubility in DMSO =50 mg/mL (118.63 mM) [11161[7]
Storage (Solid Form) -20°C, desiccated, for up to 3 6]
years

) -80°C for up to 2 years; -20°C
Storage (DMSO Solution) [1]
for up to 1 year

Osi-906 Signaling Pathway Inhibition

0si-906 exerts its biological effect by inhibiting the kinase activity of both IGF-1R and IR. This
blockade prevents autophosphorylation and the subsequent activation of downstream pro-
survival signaling cascades, including the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways.
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Caption: Osi-906 inhibits the IGF-1R and IR signaling pathways.
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Experimental Protocol: Preparing a 10 mM Osi-906
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Osi-906 in DMSO.

Materials and Equipment

e 0si-906 (Linsitinib) powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

» Sterile microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

e \ortex mixer

e (Optional) Water bath sonicator

Calculation

To prepare a stock solution of a specific molarity, use the following formula:

Volume of DMSO (mL) = [Mass of Osi-906 (mg)] / [Desired Concentration (mM) * Molecular
Weight (mg/mmol)]

For a 10 mM stock solution using 1 mg of Osi-906:

e Molecular Weight = 421.49 mg/mmol

e Volume of DMSO (mL) =1 mg/ (10 mM * 0.42149 mg/mmol)
e Volume of DMSO (mL) = 0.23725 mL or 237.3 pL

Therefore, to make a 10 mM stock solution, add 0.237 mL of DMSO for each mg of 0si-906.[5]
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Step-by-Step Procedure

Equilibration: Allow the vial of Osi-906 powder to equilibrate to room temperature for at least
15-20 minutes before opening. This prevents condensation of atmospheric moisture onto the
hygroscopic compound.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of Osi-906
powder (e.g., 1 mg or 5 mg) and place it into a sterile vial.

Solubilization: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to
the vial containing the Osi-906 powder.

Mixing: Securely cap the vial and vortex thoroughly for 2-3 minutes until the solid is
completely dissolved. A clear, pale yellow solution should be formed.

Aiding Dissolution (If Necessary): If precipitation or incomplete dissolution occurs, briefly
sonicate the vial in a water bath or warm it gently to 37°C.[1][6] It is crucial to use fresh,
anhydrous DMSO, as absorbed moisture can significantly decrease the solubility of Osi-906.

[1][7]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, dispense the stock solution into single-use aliquots in sterile cryovials.[8][9]

Long-Term Storage: Store the aliquots at -80°C for long-term stability (up to 2 years).[1] For
short-term storage, -20°C is acceptable (up to 1 year).[1]

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation protocol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.medchemexpress.com/Linsitinib.html
https://www.targetmol.com/compound/linsitinib
https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.medchemexpress.com/Linsitinib.html
https://www.selleckchem.com/products/linsitinib-osi-906-igf-1r-insulin-receptor-inhibitor.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/pdf/Ethoxysanguinarine_DMSO_stock_solution_preparation_and_storage.pdf
https://www.medchemexpress.com/Linsitinib.html
https://www.medchemexpress.com/Linsitinib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Equilibrate Osi-906
to Room Temperature

'

Weigh Osi-906 Powder

'

Add Calculated Volume
of Anhydrous DMSO

'

Vortex / Sonicate
Until Fully Dissolved

'

Aliquot into Sterile
Single-Use Vials

'

Store at -80°C
(Long-Term)

Click to download full resolution via product page

Caption: Experimental workflow for Osi-906 stock solution preparation.
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Safety and Handling Precautions

e Osi-906 is intended for research use only.

o Handle the compound and its solutions in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

o DMSO is a powerful solvent and can facilitate the absorption of chemicals through the skin.
[10] Avoid direct contact.

o Consult the Safety Data Sheet (SDS) for Osi-906 and DMSO for comprehensive safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of Osi-906 (Linsitinib)
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684704#how-to-prepare-osi-906-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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